Cas no 898419-73-3 (3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898419-73-3
• MF: C₂₃H₃₂N₆O₂
• MW: 424.539184570313
• CID: 5363227
• Update Time: 2025-07-15

3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-(4-pentyl-1-piperazinyl)-7-(2-phenylethyl)-
• 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C23H32N6O2/c1-3-4-8-12-27-14-16-28(17-15-27)22-24-20-19(21(30)25-23(31)26(20)2)29(22)13-11-18-9-6-5-7-10-18/h5-7,9-10H,3-4,8,11-17H2,1-2H3,(H,25,30,31)
• InChI Key： FNHXBSGLCHHVRA-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCCCC)CC1

Additional information on 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 898419-73-3 and Product Name: 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound identified by the CAS number 898419-73-3 and the product name 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the purine dione class, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including a piperazine moiety and phenylethyl side chains, suggests a high degree of specificity in its interactions with biological targets.

Recent research in medicinal chemistry has highlighted the importance of purine derivatives in the development of therapeutic agents. The structural framework of 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits features that are conducive to binding with enzymes and receptors involved in various metabolic pathways. Specifically, the piperazine ring is known for its ability to form hydrogen bonds and interact with positively charged residues in proteins, making it a valuable scaffold for drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a purine core with aliphatic side chains can modulate neurotransmitter activity by interacting with receptors such as serotonin and dopamine. Studies have indicated that similar purine derivatives exhibit properties that could be beneficial in managing conditions like depression and anxiety. The 4-pentylpiperazine substituent in particular may enhance solubility and bioavailability while maintaining strong binding affinity to target proteins.

The 2,3,6,7-tetrahydro-1H-purine-2,6-dione backbone provides a stable platform for further chemical modifications, allowing researchers to fine-tune the pharmacological profile of the compound. This versatility is crucial for optimizing drug candidates for clinical trials. Current research is exploring synthetic pathways that can introduce additional functional groups or alter existing ones to improve efficacy and reduce side effects. The phenylethyl group at position 7 adds another layer of complexity, potentially influencing metabolic stability and pharmacokinetic properties.

In vitro studies have begun to unravel the mechanism of action for this compound. Initial assays suggest that it may inhibit certain kinases or modulate ion channel activity. These findings are particularly intriguing given the growing interest in targeted kinase inhibitors for cancer therapy. The ability of 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione to interfere with signaling pathways associated with cell proliferation makes it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are employed to construct the complex framework efficiently. Researchers are also exploring green chemistry approaches to minimize waste and improve yield during production. These efforts align with broader industry trends toward sustainable pharmaceutical manufacturing.

As interest in this molecule grows, so does the need for comprehensive characterization studies. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming molecular structure and purity. Additionally, computational modeling is being used to predict binding affinities and metabolic pathways. These tools help researchers prioritize which derivatives are most likely to succeed in clinical trials.

The potential therapeutic applications extend beyond neurological disorders. Preliminary data suggest that this compound may also have anti-inflammatory properties by interacting with cytokine pathways or modulating immune cell function. Such dual-action agents could offer significant advantages over single-target drugs by addressing multiple aspects of a disease simultaneously.

Regulatory considerations are an important factor in advancing this compound from laboratory research to clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material can be produced consistently and safely for human testing. Collaborations between academic institutions and pharmaceutical companies are critical for navigating regulatory hurdles efficiently.

The future development of 3-methyl-8-(4-pentylpiperazin-1-yl)-7-(2-phenylethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione will likely involve Phase I clinical trials to assess safety and pharmacokinetics in humans. Positive results could pave the way for larger-scale studies evaluating efficacy across different patient populations. The integration of cutting-edge technologies like artificial intelligence (AI) in drug discovery may accelerate this process by predicting optimal dosages and identifying potential adverse effects early in development.

In conclusion,898419-73and its derivative represent a fascinating example of how structural innovation can lead to novel therapeutic agents with broad applications. The combination of expertise from synthetic chemists,biologists,and clinicians will be essential for translating these laboratory findings into tangible medical benefits for patients worldwide.